Cas no 2649085-99-2 (Tert-butyl 2-isocyanatopentanoate)

Tert-butyl 2-isocyanatopentanoate structure
2649085-99-2 structure
Product name:Tert-butyl 2-isocyanatopentanoate
CAS No:2649085-99-2
MF:C10H17NO3
MW:199.246883153915
CID:5853603
PubChem ID:150646512

Tert-butyl 2-isocyanatopentanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-isocyanatopentanoate
    • EN300-1458731
    • 2649085-99-2
    • Tert-butyl 2-isocyanatopentanoate
    • Inchi: 1S/C10H17NO3/c1-5-6-8(11-7-12)9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
    • InChI Key: JAZKHNZITAZWJY-UHFFFAOYSA-N
    • SMILES: O(C(C(CCC)N=C=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 199.12084340g/mol
  • Monoisotopic Mass: 199.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.7Ų

Tert-butyl 2-isocyanatopentanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1458731-50mg
tert-butyl 2-isocyanatopentanoate
2649085-99-2
50mg
$612.0 2023-09-29
Enamine
EN300-1458731-500mg
tert-butyl 2-isocyanatopentanoate
2649085-99-2
500mg
$699.0 2023-09-29
Enamine
EN300-1458731-5000mg
tert-butyl 2-isocyanatopentanoate
2649085-99-2
5000mg
$2110.0 2023-09-29
Enamine
EN300-1458731-10000mg
tert-butyl 2-isocyanatopentanoate
2649085-99-2
10000mg
$3131.0 2023-09-29
Enamine
EN300-1458731-250mg
tert-butyl 2-isocyanatopentanoate
2649085-99-2
250mg
$670.0 2023-09-29
Enamine
EN300-1458731-1.0g
tert-butyl 2-isocyanatopentanoate
2649085-99-2
1g
$0.0 2023-06-06
Enamine
EN300-1458731-1000mg
tert-butyl 2-isocyanatopentanoate
2649085-99-2
1000mg
$728.0 2023-09-29
Enamine
EN300-1458731-2500mg
tert-butyl 2-isocyanatopentanoate
2649085-99-2
2500mg
$1428.0 2023-09-29
Enamine
EN300-1458731-100mg
tert-butyl 2-isocyanatopentanoate
2649085-99-2
100mg
$640.0 2023-09-29

Additional information on Tert-butyl 2-isocyanatopentanoate

Exploring Tert-butyl 2-isocyanatopentanoate (CAS No. 2649085-99-2): Properties, Applications, and Innovations

Tert-butyl 2-isocyanatopentanoate (CAS No. 2649085-99-2) is a specialized organic compound gaining attention in synthetic chemistry and pharmaceutical research. Its unique molecular structure, featuring a reactive isocyanate group and a tert-butyl ester moiety, makes it a versatile intermediate for constructing complex molecules. Researchers are increasingly exploring its potential in peptide synthesis, polymer modification, and drug discovery, aligning with trends in personalized medicine and sustainable materials.

The compound’s CAS number 2649085-99-2 ensures precise identification in regulatory and commercial contexts, addressing growing concerns about chemical traceability and supply chain transparency. As industries prioritize green chemistry, Tert-butyl 2-isocyanatopentanoate is being evaluated for its compatibility with solvent-free reactions and catalytic efficiency—topics frequently searched in academic and industrial forums.

One hot topic linked to this compound is its role in bioconjugation, a technique pivotal for developing antibody-drug conjugates (ADCs) and diagnostic probes. Users often search for "isocyanate coupling reagents" or "ester-protected isocyanates," reflecting demand for stable, high-yielding reagents. The tert-butyl group in 2649085-99-2 enhances solubility and reduces side reactions, making it a candidate for click chemistry applications.

From a technical perspective, Tert-butyl 2-isocyanatopentanoate requires careful handling under inert conditions due to its moisture-sensitive isocyanate functionality. This aligns with frequent queries about "storage of reactive intermediates" and "nitrogen atmosphere techniques." Innovations in packaging technology, such as septum-sealed vials, are improving its shelf life and usability.

In material science, this compound’s pentanoate backbone enables the design of tailored polyurethanes with adjustable flexibility—a trending topic in "smart material fabrication." Its CAS 2649085-99-2 is often cross-referenced in patents related to biodegradable coatings and adhesives, addressing environmental concerns.

Future research directions may explore enantioselective applications of Tert-butyl 2-isocyanatopentanoate, leveraging its chiral center for asymmetric synthesis. Searches for "chiral isocyanate derivatives" have surged, reflecting interest in stereocontrolled drug synthesis. As regulatory frameworks evolve, this compound’s low volatility and high purity standards position it favorably for GMP-compliant production.

In summary, 2649085-99-2 exemplifies how niche intermediates drive innovation across disciplines. By addressing search trends like "sustainable chemical reagents" and "high-efficiency coupling agents," this profile underscores its relevance in modern chemistry.

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